3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-[(4-chlorophenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C15H13Cl2NO4S/c16-11-3-1-10(2-4-11)14(9-15(19)20)18-23(21,22)13-7-5-12(17)6-8-13/h1-8,14,18H,9H2,(H,19,20)
• InChI Key: NQTYBPJIQZEBGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC(=O)O)NS(=O)(=O)C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO4S
• Molecular Weight: 374.2 g/mol

Description

3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid, also known as CPAA, is a chemical compound that has been widely studied in the scientific community due to its potential applications in drug development. CPAA is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have potent analgesic and anti-inflammatory properties.

Scientific Research Applications

3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid has been extensively studied for its potential applications in drug development. It has been shown to have potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. Additionally, 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid has been shown to have antitumor activity, making it a potential candidate for cancer therapy.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid is not fully understood. However, it is believed to work by inhibiting the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a key role in the development of pain and inflammation.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid has been shown to have potent analgesic and anti-inflammatory effects in animal models. It has also been shown to have antitumor activity in vitro and in vivo. Additionally, 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of pain and inflammation. Additionally, 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid has been shown to have antitumor activity, making it a potential candidate for cancer therapy. However, one of the limitations of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid is its relatively low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid. One area of focus could be on improving the solubility of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid, which would make it easier to work with in lab experiments. Additionally, further studies could be conducted to elucidate the mechanism of action of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid and to identify potential targets for drug development. Finally, clinical trials could be conducted to evaluate the safety and efficacy of 3-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfonyl]amino}propanoic acid in humans for the treatment of pain, inflammation, and cancer.